4-(2-Ethoxy-2-oxoethoxy)-1-hydroxy-2-naphthoic acid

• Molecular Formula: C15H14O6
• Molecular Weight: 290.27 g/mol
• IUPAC Name: 4-(2-ethoxy-2-oxoethoxy)-1-hydroxynaphthalene-2-carboxylic acid
• InChI: InChI=1S/C15H14O6/c1-2-20-13(16)8-21-12-7-11(15(18)19)14(17)10-6-4-3-5-9(10)12/h3-7,17H,2,8H2,1H3,(H,18,19)
• InChI Key: JWAJPJVUIOBOOM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=CC(=C(C2=CC=CC=C21)O)C(=O)O

Description

4-(2-Ethoxy-2-oxoethoxy)-1-hydroxy-2-naphthoic acid is a useful research compound. Its molecular formula is C15H14O6 and its molecular weight is 290.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 700 ml of dimethylformamide, 249 g (1.22 mol) of 1,4-dihydroxy-2-naphthoic acid was added, and the mixture was stirred under a nitrogen atmosphere. To the mixture, 490 ml (2.44 mols) of a 28% solution of sodium methoxide in methanol was added dropwise over 20 minutes. After 10 minutes, 150 g (1.22 mol) of ethyl chloroacetate was added dropwise over 30 minutes, and the mixture was stirred for 3 hours while keeping the temperature at 50° C. The reaction solution was poured into a mixture of 160 ml of concentrated chloric acid and 5 l of iced water, and the precipitated crystals were filtered off and dried to obtain 335 g (95% yield) of 1-hydroxy-4-ethoxycarbonylmethyloxy-2-naphthoic acid.